Cas no 117842-21-4 (1-Propanone,1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl-)

• Product Name: 1-Propanone,1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl-
• CAS No: 117842-21-4
• MF: C₁₉H₂₂O₆
• MW: 346.374386310577
• CID: 176791
• PubChem ID: 189521
• Update Time: 2025-04-19

1-Propanone,1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl-
• 1-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl-1-propanone
• CHEBI:178406
• NCGC00180078-01
• DTXSID50151930
• UNII-UF83QKJ2CR
• 1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenylpropan-1-one
• LMPK12120563
• UF83QKJ2CR
• BRD-K31635525-001-01-5
• Q15410929
• ACon1_001849
• Dihydrokanakugiol
• 1-Propanone, 1-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-3-phenyl-
• 117842-21-4

• Inchi： 1S/C19H22O6/c1-22-16-14(13(20)11-10-12-8-6-5-7-9-12)15(21)17(23-2)19(25-4)18(16)24-3/h5-9,21H,10-11H2,1-4H3
• InChI Key： NTAJFHWMQLZQMI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C(=C(C=1C(CCC1C=CC=CC=1)=O)O)OC)OC)OC

Computed Properties

• Exact Mass: 346.14166
• Monoisotopic Mass: 346.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.183
• Boiling Point: 510.4°Cat760mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.555
• PSA: 74.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones